1-Acetyl-5-trifluoromethyl-1,3-dihydroindol-2-one

• Molecular Formula: C11H8F3NO2
• Molecular Weight: 243.18 g/mol
• IUPAC Name: 1-acetyl-5-(trifluoromethyl)-3H-indol-2-one
• InChI: InChI=1S/C11H8F3NO2/c1-6(16)15-9-3-2-8(11(12,13)14)4-7(9)5-10(15)17/h2-4H,5H2,1H3
• InChI Key: QNJFIXRJANCEQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(=O)CC2=C1C=CC(=C2)C(F)(F)F

Description

1-Acetyl-5-trifluoromethyl-1,3-dihydroindol-2-one is a useful research compound. Its molecular formula is C11H8F3NO2 and its molecular weight is 243.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.0 g of 5-trifluoromethyloxoindole were dissolved in 25 ml of xylene, 2.41 ml of acetic anhydride were added and the mixture was heated to boiling under reflux for 5 hours. The reaction solution was cooled to room temperature and diluted with 150 ml of ethyl acetate, and washed with 80 ml each of water, saturated sodium bicarbonate solution and saturated NaCl solution. The organic phase was dried over MgSO4 and concentrated under reduced pressure. The residue was purified on silica gel with the eluent n-heptane=>n-heptane/ethyl acetate=3:1. This gave 1.74 g of 1-acetyl-5-trifluoromethyl-1,3-dihydroindol-2-one as a colorless solid.